Cas no 922000-29-1 (3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 922000-29-1
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 6325375
• PubChem ID: 18571300
• Update Time: 2025-07-25

3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 922000-29-1
• VU0490573-1
• Z364628846
• AKOS024633827
• F2266-0301
• 3,4-dimethoxy-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)benzamide

• Inchi： 1S/C18H18N2O4/c1-23-15-7-3-12(10-16(15)24-2)18(22)19-13-5-6-14-11(9-13)4-8-17(21)20-14/h3,5-7,9-10H,4,8H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： AYUQTQIMRXZQCH-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1)NC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.7Ų

Additional information on 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Recent Advances in the Study of 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS: 922000-29-1)

The compound 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS: 922000-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique quinoline and benzamide scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide to enhance its pharmacological properties. Researchers have employed various synthetic routes, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve higher yields and purity. These advancements have facilitated further biological evaluation, revealing promising activity against several disease targets, including cancer and inflammatory disorders.

In vitro and in vivo studies have demonstrated that 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide exhibits potent inhibitory effects on key signaling pathways involved in cell proliferation and inflammation. For instance, the compound has been shown to modulate the activity of kinases such as PI3K and MAPK, which are critical in cancer progression. Additionally, its anti-inflammatory properties have been linked to the suppression of pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases.

Structural-activity relationship (SAR) studies have provided valuable insights into the molecular determinants of the compound's efficacy. Modifications to the dimethoxybenzamide moiety and the tetrahydroquinoline core have been explored to improve binding affinity and selectivity. These efforts have led to the identification of derivatives with enhanced potency and reduced off-target effects, paving the way for further preclinical development.

Despite these promising findings, challenges remain in the development of 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include the exploration of novel formulations and delivery systems to overcome these limitations.

In conclusion, 3,4-dimethoxy-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide represents a promising scaffold for the development of new therapeutics. Its multifaceted biological activity and the ongoing optimization efforts highlight its potential in addressing unmet medical needs. Continued research and collaboration across disciplines will be essential to translate these findings into clinical applications.